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Compound of Interest

Compound Name: IPN60090 dihydrochloride

Cat. No.: B15577455

Introduction

IPN60090 dihydrochloride is a potent and selective inhibitor of glutaminase 1 (GLS1), an
enzyme crucial for the metabolic reprogramming of cancer cells.[1] By blocking the conversion
of glutamine to glutamate, IPN60090 disrupts cancer cell metabolism, leading to reduced
proliferation and tumor growth.[1][2] These application notes provide a detailed protocol for the
preparation, storage, and handling of IPN60090 dihydrochloride stock solutions in dimethyl
sulfoxide (DMSO) for in vitro research purposes.

Physicochemical and Quantitative Data

A summary of the key quantitative data for IPN60090 dihydrochloride is presented in the table
below for easy reference.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15577455?utm_src=pdf-interest
https://www.benchchem.com/product/b15577455?utm_src=pdf-body
https://www.medchemexpress.com/ipn-60090-dihydrochloride.html
https://www.medchemexpress.com/ipn-60090-dihydrochloride.html
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=12712
https://www.benchchem.com/product/b15577455?utm_src=pdf-body
https://www.benchchem.com/product/b15577455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Property Value Source
Molecular Weight 605.44 g/mol [1]
CAS Number 2102101-72-2 [1]
Appearance Solid, Off-white to light yellow [3]

170 mg/mL (approx. 280.79

Solubility in DMSO
mM)

[3]

Dimethyl sulfoxide (DMSO),

anhydrous

Recommended Solvent

[1]3]

. 4°C, sealed, away from
Storage of Solid ] ]
moisture and light

[3]

-20°C for 1 month; -80°C for

Storage of Stock Solution
up to 2 years

[3]4]

Experimental Protocol: Preparation of a 10 mM

Stock Solution

This protocol describes the preparation of a 10 mM stock solution of IPN60090

dihydrochloride in DMSO.

Materials:

o IPN60090 dihydrochloride powder

e Anhydrous Dimethyl sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o \ortex mixer

» Sonicator (optional)
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e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

o Preparation: Don appropriate PPE. Ensure the work area is clean and dry. Allow the
IPN60090 dihydrochloride powder and anhydrous DMSO to equilibrate to room
temperature before opening to prevent condensation.

¢ Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh out the desired amount of IPN60090 dihydrochloride. For example, to prepare 1 mL
of a 10 mM stock solution, weigh out 6.05 mg of the compound.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol ) Mass (mg) = 10 mM x 0.001 L x 605.44 g/mol = 6.05 mg

 Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the weighed IPN60090 dihydrochloride. For a 10 mM stock solution, if you
weighed 6.05 mg, add 1 mL of DMSO.

e Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. If precipitation occurs or dissolution is slow, sonication in a water bath
for 5-10 minutes can aid in dissolving the compound.[1] Visually inspect the solution to
ensure it is clear and free of particulates.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is recommended to aliquot the stock solution into smaller, single-use volumes
in sterile microcentrifuge tubes. Store the aliquots at -20°C for short-term storage (up to 1
month) or at -80°C for long-term storage (up to 2 years).[3][4]

Visualizations
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Caption: Workflow for Preparing IPN60090 Dihydrochloride Stock Solution.
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Caption: Simplified diagram of IPN60090's inhibitory action on the GLS1 pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document. BenchChem. [Application Notes and Protocols for IPN60090
Dihydrochloride Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577455#preparing-ipn60090-dihydrochloride-
stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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